Cas no 4248-33-3 (3,4-Dinitrobenzonitrile)

• Product Name: 3,4-Dinitrobenzonitrile
• CAS No: 4248-33-3
• MF: C₇H₃N₃O₄
• MW: 193.116420984268
• MDL: MFCD00013370
• CID: 84971
• PubChem ID: 533870
• Update Time: 2025-07-26

3,4-Dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Dinitrobenzonitrile
• 3,4-dinitro-benzonitrile
• Benzonitrile,3,4-dinitro
• MFCD00013370
• QXFXDEHCVXHEBX-UHFFFAOYSA-N
• FT-0635191
• CS-0315991
• AKOS005617656
• E79196
• InChI=1/C7H3N3O4/c8-4-5-1-2-6(9(11)12)7(3-5)10(13)14/h1-3
• 4248-33-3
• SCHEMBL4477143
• AS-76235
• DTXSID70336449
• DB-050917
• STK772137

• MDL： MFCD00013370
• Inchi： 1S/C7H3N3O4/c8-4-5-1-2-6(9(11)12)7(3-5)10(13)14/h1-3H
• InChI Key： QXFXDEHCVXHEBX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 193.01200
• Monoisotopic Mass: 193.012356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 92 ºC
• Boiling Point: 391.7°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.615
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 115.43000
• LogP: 2.42108
• Solubility: Uncertain

3,4-Dinitrobenzonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III